4-Bromo-6-hydroxypyrimidine
Overview
Description
4-Bromo-6-hydroxypyrimidine is a chemical compound with the molecular formula C4H3BrN2O . It has a molecular weight of 174.98 . The IUPAC name for this compound is 6-bromo-4-pyrimidinol .
Molecular Structure Analysis
The InChI code for 4-Bromo-6-hydroxypyrimidine is 1S/C4H3BrN2O/c5-3-1-4(8)7-2-6-3/h1-2H, (H,6,7,8) . The canonical SMILES structure is C1=C(N=CNC1=O)Br .Chemical Reactions Analysis
While specific chemical reactions involving 4-Bromo-6-hydroxypyrimidine were not found, pyrimidine compounds are known to undergo a variety of chemical reactions and have various applications in organic synthesis .Physical And Chemical Properties Analysis
4-Bromo-6-hydroxypyrimidine is a solid at room temperature . It has a molecular weight of 174.98 g/mol .Scientific Research Applications
Medicinal Chemistry and Drug Development
4-Bromo-6-hydroxypyrimidine serves as a valuable building block in medicinal chemistry. Researchers have explored its potential as a scaffold for designing novel drugs. Some notable applications include:
- Anticancer Agents : Pyrimidine-based compounds, including those derived from 4-bromo-6-hydroxypyrimidine, have demonstrated antitumor activity. These molecules can be modified to target specific cancer pathways .
Biomedical Polymers and Biomaterials
Biomedical polymers play a crucial role in drug delivery, tissue engineering, and diagnostics. 4-Bromo-6-hydroxypyrimidine can be incorporated into polymer structures to enhance their properties:
- Biosensors : Modified polymers containing 4-bromo-6-hydroxypyrimidine can be used in biosensing applications, such as detecting specific biomolecules or pathogens .
Chemical Biology and Enzyme Inhibition
Researchers explore the interactions of 4-bromo-6-hydroxypyrimidine with enzymes and biological targets:
Safety and Hazards
Future Directions
Bromodomain-containing protein 4 (BRD4) is emerging as a therapeutic target that acts synergistically with other targets of small-molecule drugs in cancer. Therefore, the discovery of potential new dual-target inhibitors of BRD4, such as 4-Bromo-6-hydroxypyrimidine, may be a promising strategy for cancer therapy .
Mechanism of Action
The synthesis of pyrimidines can involve various reactions, including oxidative annulation, three-component coupling reactions, and cyclization of ketones with nitriles . These reactions can be influenced by various environmental factors, such as temperature, pH, and the presence of catalysts .
The pharmacokinetics of a pyrimidine compound would depend on its specific chemical structure and properties. Factors such as absorption, distribution, metabolism, and excretion (ADME) would determine its bioavailability and biological effects .
properties
IUPAC Name |
4-bromo-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3BrN2O/c5-3-1-4(8)7-2-6-3/h1-2H,(H,6,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJTSUBVUTCTJNX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=CNC1=O)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3BrN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80671732 |
Source
|
| Record name | 6-Bromopyrimidin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80671732 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.98 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-6-hydroxypyrimidine | |
CAS RN |
1086382-38-8 |
Source
|
| Record name | 6-Bromopyrimidin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80671732 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,2'-(Phenylazanediyl)bis[1-(4-hydroxyphenyl)ethan-1-one]](/img/structure/B570277.png)